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Compound of Interest

Compound Name: Pyridoxine-d5

Cat. No.: B025862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity
Pyridoxine-d5, along with essential technical information for its use in research and
development. Pyridoxine-d5, a deuterated form of Vitamin B6, serves as a critical internal
standard in mass spectrometry-based quantitative analyses, aiding in metabolic flux studies,
pharmacokinetic research, and as a tracer in various biological investigations.

Commercial Supplier and Product Specifications

A number of reputable suppliers offer high-purity Pyridoxine-d5 for research and
pharmaceutical development purposes. The following table summarizes key quantitative data
for easy comparison. Purity specifications are typically provided on the certificate of analysis
with each product batch.
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Molecular
. Molecular .
Supplier Product Name  CAS Number Weight ( g/mol
Formula
)
Pyridoxine-d5
--INVALID-LINK-- ] 688302-31-0 CsHeDsNOs 174.21
(major)
--INVALID-LINK--  Pyridoxine-d5 688302-31-0 CsHeDsNOs 174.21
Pyridoxine-d5 N N
--INVALID-LINK-- ) 82896-38-6 Not specified Not specified
hydrochloride
Pyridoxine-d5 N B
--INVALID-LINK-- ] 688302-31-0 Not specified Not specified
(Major)
--INVALID-LINK--  Pyridoxine-D5 688302-31-0 CsHsDsNOs Not specified
Pyridoxine D5 N -
--INVALID-LINK-- ] 82896-38-6 Not specified Not specified
Hydrochloride
Pyridoxine-d5
--INVALID-LINK-- ) 688302-31-0 CsHesDsNOs 174.21
(Major)
--INVALID-LINK--  Pyridoxine-d5 Not specified Not specified Not specified

Analytical Characterization and Experimental

Protocols

Ensuring the isotopic enrichment and chemical purity of Pyridoxine-d5 is paramount for its

application as an internal standard and in metabolic studies. A combination of analytical

techniques is employed for comprehensive characterization.[1][2][3] The primary goals of this

characterization are to confirm the molecular structure, determine the degree and location of

deuterium incorporation, and quantify any chemical or isotopic impurities.[1][3]

Key Experimental Protocols:

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for confirming the sites of deuterium substitution and assessing
isotopic purity.[1]
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» Objective: To verify the positions of the deuterium labels and quantify the isotopic
enrichment.

o Methodology:

o Sample Preparation: Dissolve a precise amount of Pyridoxine-d5 in a suitable deuterated
solvent (e.g., DMSO-d6 or D20).

o H NMR Analysis: Acquire a proton NMR spectrum. The absence or significant reduction of
signals at specific chemical shifts corresponding to the deuterated positions confirms
successful labeling. Integration of the remaining proton signals relative to a known internal
standard or a non-deuterated portion of the molecule allows for the calculation of isotopic
enrichment.

o 2H NMR Analysis: Acquire a deuterium NMR spectrum. This provides direct evidence of
the deuterium atoms and their chemical environment, confirming the labeling sites.

o 13C NMR Analysis: Carbon-13 NMR can also be used to confirm the structure and may
show isotopic shifts or splitting patterns due to the adjacent deuterium atoms.

2. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is crucial for determining the isotopic distribution
and confirming the molecular weight.[2][4] It is often coupled with a chromatographic
separation technique.

» Objective: To determine the isotopic purity and distribution (M, M+1, M+2, etc.) and to identify
any chemical impurities.

o Methodology (LC-HRMS):

o Sample Preparation: Prepare a dilute solution of Pyridoxine-d5 in a suitable solvent
compatible with liquid chromatography and mass spectrometry (e.g., methanol/water with
a small amount of formic acid).

o Chromatographic Separation: Inject the sample into a high-performance liquid
chromatography (HPLC) system, typically with a C18 column, to separate the analyte from
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any non-volatile impurities.

o Mass Analysis: The eluent from the HPLC is introduced into a high-resolution mass
spectrometer (e.g., Orbitrap or TOF).

o Data Acquisition: Acquire full scan mass spectra in positive ion mode using electrospray
ionization (ESI).

o Data Analysis: Extract the ion chromatograms for the expected mass-to-charge ratios
(m/z) of the different isotopologues of Pyridoxine-d5. The relative intensities of these
isotopic peaks are used to calculate the percentage of isotopic enrichment.[2][4]

3. High-Performance Liquid Chromatography (HPLC)
HPLC is used to assess the chemical purity of the compound.

o Objective: To quantify the chemical purity of Pyridoxine-d5 by separating it from any non-
deuterated or other chemical impurities.

o Methodology:

o Sample Preparation: Prepare a solution of Pyridoxine-d5 of known concentration in the
mobile phase.

o Instrumentation: Use an HPLC system equipped with a UV detector. The wavelength for
detection should be set to the absorbance maximum of Pyridoxine (typically around 291
nm).

o Chromatographic Conditions: A reversed-phase C18 column is commonly used with a
mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer) and an
organic solvent (e.g., methanol or acetonitrile).

o Analysis: Inject the sample and record the chromatogram. The purity is determined by
calculating the area percentage of the main peak relative to the total area of all peaks.

Visualizations
Vitamin B6 Salvage Pathway

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b025862?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://www.benchchem.com/product/b025862?utm_src=pdf-body
https://www.benchchem.com/product/b025862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

The Vitamin B6 salvage pathway is responsible for the interconversion of various forms of
vitamin B6, ultimately leading to the active coenzyme form, pyridoxal 5'-phosphate (PLP).[5][6]
[7] This pathway is essential for utilizing dietary and synthesized vitamin B6.
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Caption: The Vitamin B6 salvage pathway illustrating the conversion of vitamers to the active
form, PLP.

Analytical Workflow for Pyridoxine-d5 Characterization

The following diagram outlines a typical experimental workflow for the comprehensive
analytical characterization of a high-purity Pyridoxine-d5 standard.
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Caption: A generalized workflow for the analytical characterization of high-purity Pyridoxine-
d5s.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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